Cdk9-IN-8

• IUPAC Name: 1-N-[4-[[7-cyclopentyl-6-(dimethylcarbamoyl)pyrrolo[2,3-d]pyrimidin-2-yl]amino]phenyl]-1-N'-(4-fluorophenyl)cyclopropane-1,1-dicarboxamide
• InChI: InChI=1S/C31H32FN7O3/c1-38(2)27(40)25-17-19-18-33-30(37-26(19)39(25)24-5-3-4-6-24)36-23-13-11-22(12-14-23)35-29(42)31(15-16-31)28(41)34-21-9-7-20(32)8-10-21/h7-14,17-18,24H,3-6,15-16H2,1-2H3,(H,34,41)(H,35,42)(H,33,36,37)
• InChI Key: KXUNYNZTSOIXMY-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)C1=CC2=CN=C(N=C2N1C3CCCC3)NC4=CC=C(C=C4)NC(=O)C5(CC5)C(=O)NC6=CC=C(C=C6)F
• Molecular Formula: C31H32FN7O3
• Molecular Weight: 569.6 g/mol

Description

CDK9-IN-8 is a potent and selective inhibitor of cyclin-dependent kinase 9 (CDK9), a key regulator of transcription and cell cycle progression. CDK9 plays a significant role in gene regulation and RNA polymerase II transcription under basal and stimulated conditions. The upregulation of transcriptional homeostasis by CDK9 leads to various malignant tumors, making it a valuable drug target in cancer research .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CDK9-IN-8 involves multiple steps, including the formation of key intermediates and their subsequent reactions under specific conditions. The synthetic route typically includes:

Formation of the core structure: This involves the reaction of specific starting materials under controlled conditions to form the core structure of this compound.

Functional group modifications: Various functional groups are introduced or modified through reactions such as alkylation, acylation, and reduction.

Purification and isolation: The final compound is purified using techniques like chromatography and crystallization to obtain this compound in its pure form.

Industrial Production Methods

Industrial production of this compound follows similar synthetic routes but on a larger scale. The process involves optimization of reaction conditions, use of industrial-grade reagents, and implementation of large-scale purification techniques to ensure high yield and purity of the compound .

Chemical Reactions Analysis

Types of Reactions

CDK9-IN-8 undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form oxidized derivatives.

Reduction: Reduction reactions can modify certain functional groups within the compound.

Substitution: Substitution reactions involve the replacement of specific atoms or groups within the molecule with other atoms or groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The conditions for these reactions are carefully controlled to achieve the desired modifications .

Major Products Formed

The major products formed from these reactions include various derivatives of this compound with modified functional groups, which can be further studied for their biological activities and potential therapeutic applications .

Scientific Research Applications

CDK9-IN-8 has a wide range of scientific research applications, particularly in the fields of chemistry, biology, medicine, and industry:

Chemistry: this compound is used as a tool compound to study the role of CDK9 in various chemical processes and to develop new synthetic methodologies.

Biology: The compound is employed in biological research to investigate the regulation of gene expression and the role of CDK9 in cellular processes.

Medicine: This compound is a promising candidate for cancer therapy, as it targets CDK9, which is involved in the transcriptional regulation of genes critical for cancer cell survival and proliferation.

Industry: The compound is used in the development of new pharmaceuticals and as a reference standard in quality control processes.

Mechanism of Action

CDK9-IN-8 exerts its effects by inhibiting the activity of CDK9, which is a key component of the positive transcription elongation factor b (P-TEFb) complex. This complex phosphorylates the C-terminal domain of RNA polymerase II, enabling productive transcription elongation. By inhibiting CDK9, this compound disrupts this process, leading to decreased transcription of genes essential for cell survival and proliferation. This mechanism is particularly effective in cancer cells, where CDK9 activity is often dysregulated .

Comparison with Similar Compounds

CDK9-IN-8 is unique in its high selectivity and potency for CDK9 compared to other cyclin-dependent kinase inhibitors. Similar compounds include:

Flavopiridol: An early CDK inhibitor with activity against multiple CDKs, including CDK9.

i-CDK9: A highly selective CDK9 inhibitor with pico-molar potency.

Fadraciclib (CYC065): A novel CDK inhibitor targeting CDK9 and CDK2, with promising anti-cancer activity.

This compound stands out due to its superior selectivity for CDK9, making it a valuable tool for studying CDK9-specific pathways and developing targeted cancer therapies .